Benzothiazole
Benzothiazole
Benzothiazole, also known as BT or benzosulfonazole, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). Benzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzothiazole is primarily located in the cytoplasm. Benzothiazole exists in all eukaryotes, ranging from yeast to humans. Benzothiazole can be converted into 2-methylthio-1, 3-benzothiazole. Benzothiazole is a coffee, cooked, and gasoline tasting compound that can be found in a number of food items such as safflower, guava, potato, and fruits. This makes benzothiazole a potential biomarker for the consumption of these food products.
Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant.
Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant.
Brand Name:
Vulcanchem
CAS No.:
95-16-9
VCID:
VC0030560
InChI:
InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H
SMILES:
C1=CC=C2C(=C1)N=CS2
Molecular Formula:
C7H5NS
Molecular Weight:
135.19 g/mol
Benzothiazole
CAS No.: 95-16-9
Reference Standards
VCID: VC0030560
Molecular Formula: C7H5NS
Molecular Weight: 135.19 g/mol
CAS No. | 95-16-9 |
---|---|
Product Name | Benzothiazole |
Molecular Formula | C7H5NS |
Molecular Weight | 135.19 g/mol |
IUPAC Name | 1,3-benzothiazole |
Standard InChI | InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H |
Standard InChIKey | IOJUPLGTWVMSFF-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)N=CS2 |
Canonical SMILES | C1=CC=C2C(=C1)N=CS2 |
Boiling Point | 231.0 °C 227-228 °C AT 765 MM HG |
Colorform | Yellow liquid |
Density | 1.246 AT 20 °C/4 °C 1.236-1.240 |
Melting Point | 2.0 °C 2 °C 2°C |
Physical Description | Liquid; PelletsLargeCrystals Liquid Clear to amber liquid; quinoline-like, rubbery odou |
Description | Benzothiazole, also known as BT or benzosulfonazole, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). Benzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzothiazole is primarily located in the cytoplasm. Benzothiazole exists in all eukaryotes, ranging from yeast to humans. Benzothiazole can be converted into 2-methylthio-1, 3-benzothiazole. Benzothiazole is a coffee, cooked, and gasoline tasting compound that can be found in a number of food items such as safflower, guava, potato, and fruits. This makes benzothiazole a potential biomarker for the consumption of these food products. Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant. |
Solubility | 0.03 M 4.3 mg/mL at 25 °C SLIGHTLY SOL IN WATER; SOL IN ALC, CARBON DISULFIDE Very soluble in ether, soluble in acetone, slightly soluble in water. Very slightly soluble in water; Soluble in acetone, carbon disulfide Miscible at room temperature (in ethanol) |
Synonyms | 1-Thia-3-azaindene; Benzo[d]thiazole; Benzosulfonazole; NSC 8040; Vangard BT; |
PubChem Compound | 7222 |
Last Modified | Nov 12 2021 |
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